Cas no 1820579-82-5 ((1R,2S)-2-Cyclohexylcyclopropan-1-amine)

• Product Name: (1R,2S)-2-Cyclohexylcyclopropan-1-amine
• CAS No: 1820579-82-5
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6535151
• PubChem ID: 86812385
• Update Time: 2025-07-23

(1R,2S)-2-Cyclohexylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1820579-82-5
• dl-trans-2-Cyclohexyl-cyclopropylamine
• rac-(1R,2S)-2-cyclohexylcyclopropan-1-amine
• (1R,2S)-2-Cyclohexylcyclopropanamine
• (1R,2S)-2-Cyclohexylcyclopropan-1-amine
• Ro 5-5453
• Rel-(1R,2S)-2-cyclohexylcyclopropan-1-amine
• AKOS026742005
• EN300-1854234
• EN300-189090
• 60176-59-2
• starbld0008848

• Inchi： 1S/C9H17N/c10-9-6-8(9)7-4-2-1-3-5-7/h7-9H,1-6,10H2/t8-,9+/m0/s1
• InChI Key： ONVVLKQGFMQYMT-DTWKUNHWSA-N
• SMILES： N[C@@H]1C[C@H]1C1CCCCC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1R,2S)-2-Cyclohexylcyclopropan-1-amine

Chemical Profile of (1R,2S)-2-Cyclohexylcyclopropan-1-amine (CAS No. 1820579-82-5)

(1R,2S)-2-Cyclohexylcyclopropan-1-amine, identified by its CAS number 1820579-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This molecule, featuring a cyclopropane ring substituted with a cyclohexyl group and an amine functional group, exhibits unique structural and chemical properties that make it a promising candidate for various therapeutic applications.

The structural motif of (1R,2S)-2-Cyclohexylcyclopropan-1-amine combines the rigidity of the cyclopropane ring with the flexibility of the cyclohexyl side chain, creating a scaffold that can interact with biological targets in a specific manner. The presence of the amine group further enhances its potential as a pharmacophore, allowing for further functionalization and derivatization to tailor its biological activity. This compound represents an example of how structural innovation in medicinal chemistry can lead to the discovery of novel therapeutic agents.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their distinctive binding properties and potential for modulating biological pathways. The cyclopropane ring is known to introduce conformational constraints that can improve binding affinity and selectivity, making it an attractive feature for drug design. Additionally, the amine group provides a site for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. These features have made compounds like (1R,2S)-2-Cyclohexylcyclopropan-1-amine valuable tools in the search for new drugs.

Current research in the field of medicinal chemistry has highlighted the importance of chirality in drug design. The stereochemistry of (1R,2S)-2-Cyclohexylcyclopropan-1-amine plays a critical role in determining its biological activity. The (1R,2S) configuration ensures that the molecule interacts with biological targets in a specific way, which can lead to improved efficacy and reduced side effects. Studies have shown that enantiopure compounds often exhibit more predictable pharmacokinetic profiles, making them preferable for clinical development.

The synthesis of (1R,2S)-2-Cyclohexylcyclopropan-1-amine presents unique challenges due to the complexity of its stereocenter and the need for high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve this goal. These methods not only ensure high yield but also maintain the stereochemical integrity of the molecule. The development of efficient synthetic routes is crucial for scaling up production and making this compound accessible for further research and development.

The potential applications of (1R,2S)-2-Cyclohexylcyclopropan-1-amine span across multiple therapeutic areas. Preliminary studies have suggested that this compound may have utility in treating neurological disorders due to its ability to interact with neurotransmitter receptors. Additionally, its structural features make it a promising candidate for developing anti-inflammatory agents and anticancer drugs. The cyclopropane ring has been shown to disrupt protein-protein interactions involved in inflammation and cancer progression, offering a novel mechanism of action.

In vitro and in vivo studies have provided valuable insights into the pharmacological properties of (1R,2S)-2-Cyclohexylcyclopropan-1-amine. These studies have revealed its potential as a modulator of various biological pathways, including those involved in pain perception, immune response, and cell proliferation. The compound's ability to bind selectively to specific targets without affecting others underscores its promise as a therapeutic agent. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The future direction of research on (1R,2S)-2-Cyclohexylcyclopropan-1-amine will likely focus on expanding its chemical space through structural analogs and derivatives. By modifying different parts of the molecule, researchers can explore new biological activities and improve its pharmacokinetic properties. Computational modeling and high-throughput screening techniques will play a crucial role in identifying promising derivatives for further investigation.

The development of novel pharmaceuticals relies heavily on innovative chemical synthesis and structural design. Compounds like (1R,2S)-2-Cyclohexylcyclopropan-1-amine exemplify how careful consideration of molecular structure can lead to breakthroughs in drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds with unique structural features such as this one will remain at the forefront of pharmaceutical innovation.